N-(3-chloro-4-methoxyphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H15ClN2O3/c1-11-16(17(21-24-11)12-6-4-3-5-7-12)18(22)20-13-8-9-15(23-2)14(19)10-13/h3-10H,1-2H3,(H,20,22)
• InChI Key: KNRYIUOTBLWJRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

Synthesis Analysis

The synthesis of related benzamide derivatives, such as 4-amino-5-chloro-2-methoxy- and 2-ethoxy-N-[(4-substituted 2-morpholinyl)methyl]benzamides, involves preparation and evaluation for specific activities, highlighting the importance of substituents on the benzamide structure for activity and selectivity. These derivatives were prepared and evaluated for gastrokinetic activity, demonstrating the significant impact of the N-4 substituent on activity (Kato et al., 1992).

Molecular Structure Analysis

The molecular structure of compounds related to N-(3-chloro-4-methoxyphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide can be analyzed through various spectroscopic methods, including NMR, mass spectra, and X-ray diffraction. For instance, the structural analysis of a novel pyrazole derivative provides insights into the molecule's stability and intermolecular interactions, highlighting the utility of spectroscopic methods in understanding the structural aspects of such compounds (Kumara et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving isoxazole derivatives, such as the synthesis of 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides from dimethyl 3-(chloromethyl)isoxazole-4,5-dicarboxylate, illustrate the chemoselective nucleophilic chemistry that can be applied to these compounds. The ability to differentially derivatize the carbomethoxy groups to carboxamides under controlled conditions reflects the chemical versatility of isoxazole derivatives (Yu et al., 2009).

Physical Properties Analysis

The physical properties of compounds structurally similar to N-(3-chloro-4-methoxyphenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide, such as stability and solubility, are critical for their potential applications. For example, the thermal stability of a pyrazole derivative up to 190°C and its solvent effects on structural parameters were studied, demonstrating the importance of understanding these properties for practical applications (Kumara et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with other molecules, are essential for the application of these compounds. Studies on the reactivity of isoxazole derivatives, their potential for nucleophilic substitutions, and the impact of different substituents on their chemical behavior provide insights into how these compounds can be utilized in synthetic pathways and potential biological activities (Yu et al., 2009).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with the ephrin type-b receptor 4 in humans .

Mode of Action

This can result in a variety of downstream effects, depending on the specific role of the receptor in cellular processes .

Biochemical Pathways

The interaction with the ephrin type-b receptor 4 suggests that it may be involved in signal transduction pathways related to cell adhesion, migration, and differentiation .

Result of Action

Based on its potential interaction with the ephrin type-b receptor 4, it may influence cellular processes such as adhesion, migration, and differentiation .